Cas no 1111113-69-9 (methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate)

• Product Name: methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate
• CAS No: 1111113-69-9
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• MDL: MFCD11876966
• CID: 2606802
• PubChem ID: 53222398
• Update Time: 2025-10-29

methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate
• 5-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-2-HYDROXYPYRIMIDINE
• 1111113-69-9
• MFCD11876966
• Methyl 3-fluoro-4-(2-hydroxypyrimidin-5-yl)benzoate
• 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95%
• Methyl 3-fluoro-4-(2-oxo-1,2-dihydropyrimidin-5-yl)benzoate
• DTXSID30686856

• MDL： MFCD11876966
• Inchi： 1S/C12H9FN2O3/c1-18-11(16)7-2-3-9(10(13)4-7)8-5-14-12(17)15-6-8/h2-6H,1H3,(H,14,15,17)
• InChI Key： KBKVHRNUFQBAMC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 248.05972032Da
• Monoisotopic Mass: 248.05972032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate

Methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate (CAS No. 1111113-69-9): A Comprehensive Overview

Methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate, identified by its CAS number 1111113-69-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile applications in drug development and molecular research. Its unique structural features, comprising a benzoate moiety linked to a fluorinated pyrimidine ring, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>fluorine atom at the 3-position of the benzoate ring introduces a degree of electronic and steric modulation, which is highly beneficial in medicinal chemistry. Fluorinated aromatic compounds are well-documented for their enhanced metabolic stability, improved binding affinity to biological targets, and increased pharmacological efficacy. In particular, the presence of a< strong>2-oxo-1H-pyrimidin-5-yl group provides a pharmacophoric scaffold that is frequently encountered in modern therapeutic agents. This moiety is known to interact favorably with various biological receptors and enzymes, making it a cornerstone in the design of novel drugs.

Recent advancements in synthetic methodologies have enabled the efficient preparation of< strong>methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have streamlined its synthesis, allowing for scalable production. These methods not only enhance yield but also improve purity, which are critical factors in pharmaceutical applications. The compound's stability under various reaction conditions further underscores its utility as a building block in complex molecular architectures.

In the realm of drug discovery, methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate has been explored as a precursor for several therapeutic candidates. Its structural motifs are reminiscent of known bioactive molecules that target diseases such as cancer, inflammation, and infectious disorders. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in aberrant cell signaling pathways. The< strong>fluorine substitution enhances lipophilicity and binding interactions, which are pivotal for drug-like properties.

The< strong>pyrimidine ring component of this compound is particularly noteworthy for its role in modulating biological activity. Pyrimidine derivatives are ubiquitous in medicinal chemistry due to their ability to mimic natural nucleobases and interact with nucleic acid-related targets. The oxo group at the 2-position further fine-tunes the electronic properties of the pyrimidine core, enabling selective interactions with biological macromolecules. This has led to the development of several potent inhibitors and agonists based on this scaffold.

Computational studies have also played a crucial role in understanding the pharmacological profile of< strong>methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets with high affinity. These simulations have guided the optimization of its structure to enhance binding efficacy and reduce off-target effects. The integration of computational chemistry with experimental pharmacology has accelerated the discovery process, leading to faster development cycles for new therapeutics.

The versatility of< strong>methyl 3-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate extends beyond its role as an intermediate in drug synthesis. It has been utilized in material science applications, where its unique electronic properties contribute to the development of advanced materials with tailored functionalities. For example, fluorinated aromatic compounds are employed in organic electronics due to their ability to enhance charge transport properties. The< strong>benzoate moiety, with its rigid aromatic structure, provides stability and structural integrity to these materials.

The synthesis and application of< strong>methyl 3-fluoro-4-(2-o x o -1 H -pyrimidin -5 -yl)benzoate also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. Catalytic methods, solvent-free reactions, and microwave-assisted syntheses are among the innovations that have contributed to more environmentally friendly production processes. These approaches align with global initiatives aimed at reducing the ecological footprint of chemical manufacturing.

In conclusion, methyl 3-fluoro-4-(2-o x o -1 H -pyrimidin -5 -yl)benzoate (CAS No. 1111113-69-9) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for drug discovery and molecular engineering. As research continues to uncover new applications for this compound, it will undoubtedly remain a cornerstone in synthetic chemistry and medicinal biology.